Zofenoprilat

• IUPAC Name: (2S,4S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]-4-phenylsulfanylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C15H19NO3S2/c1-10(9-20)14(17)16-8-12(7-13(16)15(18)19)21-11-5-3-2-4-6-11/h2-6,10,12-13,20H,7-9H2,1H3,(H,18,19)/t10-,12+,13+/m1/s1
• InChI Key: UQWLOWFDKAFKAP-WXHSDQCUSA-N
• Canonical SMILES: CC(CS)C(=O)N1CC(CC1C(=O)O)SC2=CC=CC=C2
• Isomeric SMILES: C[C@H](CS)C(=O)N1C[C@H](C[C@H]1C(=O)O)SC2=CC=CC=C2
• Molecular Formula: C15H19NO3S2
• DSSTOX Substance ID: DTXSID50231443
• Molecular Weight: 325.5 g/mol
• CAS No.: 75176-37-3

Description

Zofenoprilat is an angiotensin-converting enzyme inhibitor and the active metabolite of zofenopril. It is a proline derivative with a chemical formula of C15H19NO3S2 and a molar mass of 325.44 g/mol . This compound is known for its cardioprotective properties and is used primarily in the treatment of hypertension and heart failure .

Mechanism of Action

Target of Action

Zofenoprilat primarily targets the Angiotensin-Converting Enzyme (ACE) . ACE plays a crucial role in the Renin-Angiotensin-Aldosterone System (RAAS), which regulates blood pressure and fluid balance in the body .

Biochemical Pathways

The inhibition of ACE by this compound affects the RAAS pathway, leading to a decrease in angiotensin II levels . This results in vasodilation, reduced aldosterone secretion, and ultimately, lower blood pressure . Additionally, this compound induces the expression of Cystathionine-γ-Lyase (CSE) and the continuous production of Hydrogen Sulfide (H2S), which stimulates the angiogenic process through a KATP channel/Akt/eNOS/ERK1/2 pathway .

Pharmacokinetics

This compound’s pharmacokinetic properties include its absorption, distribution, metabolism, and excretion (ADME). It is known that this compound is eliminated in urine and feces .

Result of Action

The primary result of this compound’s action is a reduction in blood pressure due to the decreased levels of angiotensin II . Additionally, it has been found to induce angiogenesis, both in vitro and in vivo, through the continuous production of H2S .

Safety and Hazards

Zofenoprilat is for R&D use only and not for medicinal, household, or other use. It is recommended to wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US). If the exposure limits are exceeded, irritation or other symptoms are experienced, use a full-face respirator.

Future Directions

Zofenoprilat has been shown to be effective in the management of hypertension both as monotherapy and in combination with a diuretic. Thanks to the sulfhydryl group, zofenopril has some peculiar properties (higher lipophilicity and tissue penetration, lower bradykinin-dependent effect, higher affinity for, and more persistent binding to, tissue ACE, significant antioxidant effect), which may account for the cardio-protective effects of the drug demonstrated in both pre-clinical studies and randomized clinical trials.

Preparation Methods

Synthetic Routes and Reaction Conditions: Zofenoprilat is synthesized from zofenopril through hydrolysis by esterases in vivo . The synthetic route involves the conversion of zofenopril to its active metabolite, this compound, which contains a free sulfhydryl group . The reaction conditions typically involve the use of reducing agents such as 1,4-dithiothreitol to release and stabilize the thiol group of this compound from dimer and mixed forms with endogenous thiols .

Industrial Production Methods: In industrial production, this compound is derived from zofenopril calcium, which is a prodrug. The process involves the hydrolysis of zofenopril calcium to produce this compound . The production method ensures the stability of the thiol group by using derivatization reagents such as p-bromophenacyl bromide immediately after plasma separation .

Chemical Reactions Analysis

Types of Reactions: Zofenoprilat undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . The thiol group in this compound is particularly prone to oxidative degradation, forming disulfides either as dimers or mixed forms with endogenous thiols .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include reducing agents like 1,4-dithiothreitol and derivatization reagents such as p-bromophenacyl bromide . The reactions typically occur under acidic conditions to stabilize the thiol group and prevent oxidative degradation .

Major Products Formed: The major products formed from the reactions of this compound include its oxidized forms, such as disulfides, and derivatives formed through substitution reactions .

Scientific Research Applications

Zofenoprilat has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In medicine, it is used as an angiotensin-converting enzyme inhibitor for the treatment of hypertension and heart failure . It also exhibits remarkable antioxidant and cardioprotective properties, making it a valuable compound in cardiovascular research . In chemistry, this compound is studied for its unique thiol group and its reactivity in various chemical reactions . Additionally, it is used in pharmacokinetic studies to understand its metabolism and bioavailability in human plasma .

Comparison with Similar Compounds

Zofenoprilat is similar to other angiotensin-converting enzyme inhibitors such as enalaprilat, ramiprilat, lisinopril, fosinoprilat, and captopril . this compound is unique due to its free sulfhydryl group, which contributes to its antioxidant properties and cardioprotective effects . Unlike other inhibitors, this compound has a higher lipophilicity, which enhances its protein binding and biliary excretion . This unique combination of properties makes this compound a valuable compound in the treatment of cardiovascular diseases.